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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

measurement of the piezoelectric coefficient of boracite (Mg₃B₇O₁₃Cl) and its structural

analogues. Boracite's unique piezoelectric and ferroelectric properties make it a material of

interest in various scientific and technological fields.

Introduction
Boracite is a mineral with the chemical formula Mg₃B₇O₁₃Cl. It belongs to the boracite group

of minerals, which are known for their complex crystal structures and interesting physical

properties, including piezoelectricity and pyroelectricity.[1] The piezoelectric effect in boracite
refers to the generation of an electrical charge in response to applied mechanical stress.[1]

This property is intrinsically linked to its crystal structure. Above a certain temperature (265°C

for Mg₃B₇O₁₃Cl), boracite exists in a high-symmetry cubic phase.[1] Below this temperature, it

transitions to a lower-symmetry orthorhombic phase, which is piezoelectric.[2]

The measurement of the piezoelectric coefficient is crucial for characterizing the material's

electromechanical coupling efficiency. This application note details two primary methods for this

measurement: the Resonance/Admittance Circle Method and the Quasi-static (Berlincourt)

Method.

Quantitative Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1171710?utm_src=pdf-interest
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://nationalgemlab.in/boracite/
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://nationalgemlab.in/boracite/
https://www.benchchem.com/product/b1171710?utm_src=pdf-body
https://nationalgemlab.in/boracite/
https://www.researchgate.net/publication/283412490_Piezoelectric_effect_and_ferroelectric_properties_in_Mn3B7O13I_boracite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific piezoelectric coefficient data for Mg₃B₇O₁₃Cl is not readily available in the

literature, data for isostructural copper-based boracites (Cu-Cl and Cu-Br) provide valuable

representative values. These measurements were performed using the

resonance/antiresonance method.[2]

Table 1: Piezoelectric Coefficients of Copper Boracites

Boracite
Compound

Crystal Phase
Piezoelectric
Coefficient

Measurement
Temperature Range

Cu-Cl Boracite Orthorhombic (mm2) d₃₁, d₃₂ -30 to +200 °C

g₃₁, g₃₂

Cubic (43m) d₁₄, g₁₄

Cu-Br Boracite Orthorhombic (mm2) d₃₁, d₃₂ -130 to +100 °C

g₃₁, g₃₂

Cubic (43m) d₁₄, g₁₄

Note: The specific numerical values for the coefficients are temperature-dependent and can be

found in detailed crystallographic literature.

Experimental Protocols
The following protocols provide detailed methodologies for measuring the piezoelectric

coefficients of boracite single crystals.

This method is highly accurate for determining the piezoelectric coefficients of single crystals

by analyzing the electrical response of the crystal near its mechanical resonance frequencies.

3.1.1. Principle

A piezoelectric crystal can be modeled as an equivalent electrical circuit. By measuring the

admittance (the inverse of impedance) of the crystal over a range of frequencies, an

"admittance circle" can be plotted. The parameters of this circle are then used to calculate the

motional capacitance, from which the piezoelectric coefficients can be derived.[2]
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3.1.2. Materials and Equipment

Boracite single crystal of known orientation and dimensions

Impedance analyzer or network analyzer

Crystal holder with electrodes (e.g., gold sputtered)

Temperature-controlled chamber or cryostat

Computer with data acquisition and analysis software

Optical microscope for domain observation

3.1.3. Experimental Procedure

Sample Preparation:

Orient the boracite single crystal along the desired crystallographic axes.

Cut the crystal into a specific geometry (e.g., a thin plate or bar) suitable for exciting a

specific vibrational mode.

Polish the surfaces to be electroded to a high finish.

Apply thin-film electrodes (e.g., sputtered gold) to the appropriate faces of the crystal.

Experimental Setup:

Mount the prepared crystal in the crystal holder, ensuring good electrical contact with the

electrodes.

Place the holder inside the temperature-controlled chamber.

Connect the electrodes to the impedance analyzer.

Measurement:
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Set the impedance analyzer to sweep a frequency range around the expected resonance

frequency of the crystal.

Record the real (conductance, G) and imaginary (susceptance, B) parts of the admittance

as a function of frequency.

Perform these measurements at various temperatures if the temperature dependence of

the piezoelectric coefficient is to be studied.

Simultaneously observe the ferroelectric domain structure of the crystal using a polarized

light microscope to ensure a single-domain state, if possible.[2]

Data Analysis:

Plot the measured admittance data in the complex plane (G vs. B) to obtain the

admittance circle.

Fit the data to a circle to accurately determine the resonance (fr) and anti-resonance (fa)

frequencies, and the motional resistance (R1).

Calculate the motional capacitance (C1) and motional inductance (L1) from the

parameters of the admittance circle.

Using the dimensions of the crystal and the calculated motional parameters, compute the

relevant piezoelectric coefficients (e.g., d₃₁, d₃₂) and electromechanical coupling factors.

This direct method measures the charge generated by a known applied force. It is a simpler

and faster method, particularly suitable for measuring the d₃₃ coefficient.

3.2.1. Principle

The d₃₃ coefficient is defined as the charge density generated per unit of applied stress in the

same direction. The Berlincourt method applies a small, low-frequency alternating force to the

sample and measures the resulting charge.

3.2.2. Materials and Equipment

Boracite single crystal with electrodes on opposite faces.
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d₃₃ meter (Berlincourt meter) with a probe and sample stage.

Force sensor (often integrated into the d₃₃ meter).

Charge amplifier.

Oscilloscope.

3.2.3. Experimental Procedure

Sample Preparation:

Prepare a boracite crystal with parallel faces.

Apply electrodes to these parallel faces. The direction perpendicular to these faces will be

the '3' direction.

Experimental Setup:

Place the boracite crystal on the sample stage of the d₃₃ meter, ensuring the probe

makes good contact with the top electrode.

Connect the d₃₃ meter to a power source and allow it to warm up.

Measurement:

Apply a static pre-load to the crystal through the probe to ensure good mechanical and

electrical contact.

The instrument will then apply a small, oscillating force at a fixed low frequency (e.g., 110

Hz).

The charge generated by the crystal is measured by the charge amplifier.

The d₃₃ meter will typically provide a direct reading of the d₃₃ coefficient in picoCoulombs

per Newton (pC/N).

Data Analysis:
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Record the d₃₃ value.

It is good practice to repeat the measurement several times and calculate the average and

standard deviation to ensure the reliability of the results.
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Caption: Workflow for the Resonance/Admittance Circle Method.
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Caption: Logical relationship in the Berlincourt Method.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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